Cas no 1312535-78-6 (1-(2-Chloropyrimidin-4-yl)ethanone)

• Product Name: 1-(2-Chloropyrimidin-4-yl)ethanone
• CAS No: 1312535-78-6
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• MDL: MFCD22543973
• CID: 1038490
• PubChem ID: 44613878
• Update Time: 2025-11-02

1-(2-Chloropyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyrimidin-4-yl)ethanone
• 4-acetyl-2-chloropyrimidine
• AB76950
• AK100632
• ANW-70060
• CTK8C3411
• KB-212988
• DTXSID80659717
• SCHEMBL2012751
• DS-3574
• DA-12625
• 1-(2-Chloropyrimidin-4-yl)ethan-1-one
• A888548
• AKOS016001817
• SY114455
• 1312535-78-6
• ITCRDUUQMVEFAV-UHFFFAOYSA-N
• CS-W018795
• Ethanone, 1-(2-chloro-4-pyrimidinyl)-
• MFCD22543973

• MDL： MFCD22543973
• Inchi： 1S/C6H5ClN2O/c1-4(10)5-2-3-8-6(7)9-5/h2-3H,1H3
• InChI Key： ITCRDUUQMVEFAV-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C(C)=O)=N1

Computed Properties

• Exact Mass: 156.0090405g/mol
• Monoisotopic Mass: 156.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8Ų

1-(2-Chloropyrimidin-4-yl)ethanone Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Chloropyrimidin-4-yl)ethanone

Comprehensive Guide to 1-(2-Chloropyrimidin-4-yl)ethanone (CAS 1312535-78-6): Properties, Applications, and Market Insights

1-(2-Chloropyrimidin-4-yl)ethanone (CAS 1312535-78-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyrimidine derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and crop protection agents. With the increasing demand for pyrimidine-based compounds in medicinal chemistry, this substance has become a focal point for researchers exploring innovative therapeutic approaches.

The molecular structure of 1-(2-Chloropyrimidin-4-yl)ethanone features a pyrimidine ring substituted with both a chlorine atom at the 2-position and an acetyl group at the 4-position. This unique arrangement contributes to its reactivity and makes it an excellent intermediate for various cross-coupling reactions. Recent studies highlight its potential in creating kinase inhibitors, which are currently one of the most searched topics in cancer research and drug development circles.

In the pharmaceutical sector, CAS 1312535-78-6 has shown promise in the synthesis of targeted therapies. The compound's ability to serve as a precursor for small molecule drugs aligns with current industry trends toward personalized medicine. Researchers are particularly interested in its application for developing treatments for chronic diseases, a topic that consistently ranks high in scientific literature searches and AI-powered research queries.

The agrochemical industry has also recognized the value of 1-(2-Chloropyrimidin-4-yl)ethanone as a key intermediate for crop protection agents. With global concerns about food security and sustainable agriculture dominating environmental discussions, this compound's role in developing next-generation pesticides and herbicides has become increasingly relevant. Its structural features allow for the creation of compounds with improved selectivity and reduced environmental impact.

From a synthetic chemistry perspective, 1312535-78-6 offers several advantages. The presence of both chloro and acetyl functional groups on the pyrimidine ring enables diverse chemical transformations. This versatility makes it valuable for combinatorial chemistry approaches, which remain a hot topic in drug discovery workflows and high-throughput screening methodologies.

Market analysis indicates growing demand for 1-(2-Chloropyrimidin-4-yl)ethanone across multiple regions. The compound's applications in pharmaceutical intermediates and agrochemical synthesis have driven increased production. Quality standards for this chemical are stringent, with most suppliers offering high-purity grades (>98%) to meet the exacting requirements of research and industrial applications.

Storage and handling of CAS 1312535-78-6 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light. These handling considerations are frequently searched by laboratory technicians and procurement specialists evaluating material safety data sheets for research chemicals.

Recent patent literature reveals innovative applications of 1-(2-Chloropyrimidin-4-yl)ethanone in developing antiviral compounds, particularly in light of global health concerns. The compound's structural flexibility allows medicinal chemists to explore novel mechanisms of action against various pathogens, making it a subject of intense research interest.

The synthesis of 1312535-78-6 typically involves chlorination reactions of pyrimidine precursors followed by selective acetylation. Process optimization for this compound continues to be an area of active investigation, with many researchers sharing their findings in peer-reviewed journals and at international chemistry conferences.

Analytical characterization of 1-(2-Chloropyrimidin-4-yl)ethanone employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These quality control measures ensure batch-to-batch consistency, a critical factor for researchers requiring reproducible results in their synthetic workflows.

Looking forward, the applications of CAS 1312535-78-6 are expected to expand into new areas of chemical research. Its potential in material science applications, particularly in the development of specialty polymers and electronic materials, is beginning to attract attention from interdisciplinary research teams.

For researchers sourcing this compound, it's important to verify supplier credentials and request comprehensive analytical data. The market for pyrimidine derivatives includes numerous suppliers, but quality can vary significantly. This purchasing consideration is frequently discussed in online chemistry forums and supplier evaluation platforms.

Environmental considerations for 1-(2-Chloropyrimidin-4-yl)ethanone follow standard protocols for organic compounds. Proper waste disposal methods and environmental impact assessments are essential components of responsible research practices involving this intermediate, topics that are increasingly important in grant applications and institutional review processes.

The scientific community continues to explore novel derivatives of 1312535-78-6, with particular interest in modifying its functional groups to enhance biological activity or material properties. This ongoing research ensures that the compound remains relevant in cutting-edge chemical applications and maintains its position as a valuable tool for synthetic chemists.